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Compound of Interest

Compound Name:

1-(2-(2-(2-

Methoxyethoxy)ethoxy)ethyl)piper

azine

CAS No.: 400836-58-0

Cat. No.: B3383221

Get Quote

A Note to the Reader:

This technical guide was initially intended to focus on the compound 1-(2-(2-(2-
Methoxyethoxy)ethoxy)ethyl)piperazine (CAS 400836-58-0). However, a thorough review of

scientific literature and chemical databases has revealed a significant lack of publicly available

information for this specific molecule. Key experimental data on its physicochemical properties,

synthesis, applications, and safety are not sufficiently documented to provide a comprehensive

and authoritative guide that meets the standards of scientific integrity required for researchers,

scientists, and drug development professionals.

The available data for 1-(2-(2-(2-Methoxyethoxy)ethoxy)ethyl)piperazine is limited to its

basic chemical identifiers and predicted properties, as summarized below:
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Property Value Source

Molecular Formula C11H24N2O3 PubChemLite[1]

SMILES COCCOCCOCCN1CCNCC1 PubChemLite[1]

InChI

InChI=1S/C11H24N2O3/c1-

14-8-9-16-11-10-15-7-6-13-4-

2-12-3-5-13/h12H,2-11H2,1H3

PubChemLite[1]

InChIKey
SMCPAAKXYFDRKP-

UHFFFAOYSA-N
PubChemLite[1]

Monoisotopic Mass 232.1787 Da (Predicted) PubChemLite[1]

XlogP -0.8 (Predicted) PubChemLite[1]

Given the scarcity of information, and to provide a valuable resource for professionals in the

field, this guide will instead focus on the closely related and well-documented compound: 1-[2-

(2-Hydroxyethoxy)ethyl]piperazine (CAS 13349-82-1). This structural analog shares the core

piperazine moiety and an ethoxyethyl side chain, and it is a crucial intermediate in

pharmaceutical synthesis. The principles, protocols, and applications discussed herein for 1-[2-

(2-Hydroxyethoxy)ethyl]piperazine may offer valuable insights for research involving other

similar piperazine derivatives.

In-depth Technical Guide: 1-[2-(2-
Hydroxyethoxy)ethyl]piperazine (CAS 13349-82-1)
Introduction
1-[2-(2-Hydroxyethoxy)ethyl]piperazine, also known as HEEP, is a versatile bifunctional

molecule featuring a piperazine ring and a hydroxyl-terminated di-ethoxy side chain. The

piperazine heterocycle is a privileged scaffold in medicinal chemistry, renowned for its ability to

confer favorable pharmacokinetic properties such as enhanced solubility and bioavailability.[2]

The presence of both secondary and tertiary amine functionalities, along with a primary

alcohol, makes HEEP a highly valuable building block for the synthesis of a wide array of active

pharmaceutical ingredients (APIs), particularly those targeting the central nervous system.[2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchemlite.lcsb.uni.lu/e/compound/22011784
https://pubchemlite.lcsb.uni.lu/e/compound/22011784
https://pubchemlite.lcsb.uni.lu/e/compound/22011784
https://pubchemlite.lcsb.uni.lu/e/compound/22011784
https://pubchemlite.lcsb.uni.lu/e/compound/22011784
https://pubchemlite.lcsb.uni.lu/e/compound/22011784
https://buyat.ppg.com/EHSDocumentManagerPublic/documentSearchInnerFrame.aspx?SearchAllPublicFolders=False&FolderID1=123&CodeCondition=IsEqualTo&CodeValue=00338133&Form=57c70348f2d7b3740000&Language=en-US
https://buyat.ppg.com/EHSDocumentManagerPublic/documentSearchInnerFrame.aspx?SearchAllPublicFolders=False&FolderID1=123&CodeCondition=IsEqualTo&CodeValue=00338133&Form=57c70348f2d7b3740000&Language=en-US
https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-Methoxyethyl_piperazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3383221?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Its most prominent application is as a key intermediate in the production of the atypical

antipsychotic drug, Quetiapine.[4]

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of HEEP is fundamental for

its effective use in synthesis and formulation.

Property Value

CAS Number 13349-82-1

Molecular Formula C8H18N2O2

Molecular Weight 174.24 g/mol

Appearance Clear, colorless to yellow-brownish liquid

Boiling Point 112-114 °C at 0.25 mmHg

Density 1.061 g/mL at 25 °C

Refractive Index n20/D 1.497

Flash Point 113 °C (235.4 °F) - closed cup

Solubility Highly soluble in water

pKa (Predicted) 9.3 (most basic)

Synthesis of 1-[2-(2-Hydroxyethoxy)ethyl]piperazine
Several synthetic routes to HEEP have been developed, aiming for high purity and yield. A

common and efficient method involves the reaction of piperazine with 2-(2-

chloroethoxy)ethanol.

Synthetic Workflow: Piperazine and 2-(2-
chloroethoxy)ethanol Condensation
This method leverages the nucleophilicity of the piperazine nitrogens to displace the chloride

from 2-(2-chloroethoxy)ethanol. The use of piperazine monohydrochloride in the reaction
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medium helps to control the reactivity and minimize side reactions.

Step 1: Formation of Piperazine Monohydrochloride

Step 2: Condensation Reaction

Step 3: Purification

Piperazine

Piperazine Monohydrochloride

Reacts with

Piperazine Dihydrochloride

Reacts with

Alcoholic Solvent
(e.g., Ethanol)

In

Crude HEEP Product

Reacts with

2-(2-chloroethoxy)ethanol

In

Alcoholic Solvent

Filtration to remove
Piperazine Dihydrochloride

Solvent Removal

Vacuum Distillation

High-Purity HEEP

Click to download full resolution via product page
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Caption: Synthetic workflow for high-purity HEEP.

Detailed Experimental Protocol
The following protocol is a representative example based on methodologies described in the

literature.[5]

Step 1: Preparation of Piperazine Monohydrochloride

To a suitable reaction vessel equipped with a stirrer and a condenser, add piperazine and

piperazine dihydrochloride in an alcoholic solvent (e.g., ethanol).

Heat the mixture to reflux to facilitate the formation of piperazine monohydrochloride.

Step 2: Condensation

To the solution of piperazine monohydrochloride, add 2-(2-chloroethoxy)ethanol. The molar

ratio of piperazine monohydrochloride to 2-(2-chloroethoxy)ethanol is crucial and should be

optimized (e.g., 1.82:1).[5]

Maintain the reaction mixture at an elevated temperature (e.g., 80°C) for several hours (e.g.,

5.5 hours) to ensure the completion of the reaction.[5]

Step 3: Work-up and Purification

After the reaction is complete, cool the mixture and filter to recover the piperazine

dihydrochloride precipitate, which can be dried and reused.

Concentrate the filtrate under reduced pressure to remove the solvent, yielding the crude

HEEP product.

Purify the crude product by vacuum distillation to obtain high-purity 1-[2-(2-

hydroxyethoxy)ethyl]piperazine.

Applications in Drug Development
HEEP is a cornerstone intermediate in the synthesis of various pharmaceuticals. Its bifunctional

nature allows for sequential or orthogonal derivatization of the amine and alcohol groups.
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Synthesis of Quetiapine
The primary application of HEEP is in the synthesis of Quetiapine, an atypical antipsychotic

used in the treatment of schizophrenia and bipolar disorder.[4] In this synthesis, HEEP serves

as the side-chain precursor that is coupled with the dibenzo[b,f][1][6]thiazepine core.

1-[2-(2-Hydroxyethoxy)ethyl]piperazine
(HEEP)

Activation of Hydroxyl Group
(e.g., Tosylation or Halogenation)

Activated HEEP Intermediate

Nucleophilic Substitution

Dibenzo[b,f][1,4]thiazepine Core

Quetiapine

Click to download full resolution via product page

Caption: Role of HEEP in Quetiapine synthesis.

Other Pharmaceutical Applications
Beyond Quetiapine, the structural motifs present in HEEP are of interest in the development of

other CNS-active agents. The piperazine ring is a well-established pharmacophore that can

interact with various receptors and transporters in the brain. The hydrophilic side chain can be

modified to fine-tune the solubility, polarity, and metabolic stability of drug candidates.[2][3]

Safety and Handling
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As with any chemical reagent, proper safety precautions must be observed when handling

HEEP.

Hazard Classification: HEEP is classified as causing skin irritation (H315), serious eye

irritation (H319), and may cause respiratory irritation (H335).

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[7]

Handling: Use in a well-ventilated area. Avoid breathing mist, vapors, or spray. Wash hands

thoroughly after handling.

Storage: Store in a dry, cool, and well-ventilated place in a tightly closed container.

In case of exposure:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing.

Skin: Wash with plenty of water.

Inhalation: Remove person to fresh air and keep comfortable for breathing.

For detailed safety information, always refer to the latest Safety Data Sheet (SDS) provided by

the supplier.

Conclusion
1-[2-(2-Hydroxyethoxy)ethyl]piperazine is a chemical intermediate of significant industrial and

pharmaceutical importance. Its well-defined physicochemical properties, established synthetic

routes, and critical role in the manufacture of essential medicines like Quetiapine underscore its

value to the scientific community. While the specific compound 1-(2-(2-(2-
methoxyethoxy)ethoxy)ethyl)piperazine (CAS 400836-58-0) remains poorly characterized,

the comprehensive understanding of its hydroxyl analog, HEEP, provides a solid foundation for

researchers exploring the synthesis and application of related piperazine derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. PubChemLite - 1-(2-(2-(2-methoxyethoxy)ethoxy)ethyl)piperazine (C11H24N2O3)
[pubchemlite.lcsb.uni.lu]

2. buyat.ppg.com [buyat.ppg.com]

3. 1-(2-Methoxyethyl)piperazine | C7H16N2O | CID 2734638 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. grandviewresearch.com [grandviewresearch.com]

5. CN103254153A - Preparation method of high-purity 1-[2-(2-
hydroxyethoxy)ethyl]piperazine - Google Patents [patents.google.com]

6. 1-(2-(2-Hydroxyethoxy)ethyl)piperazine [webbook.nist.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b3383221/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-piperazine-derivatives-for-pharmaceutical-research
https://pubchemlite.deepchem.io/compound/22011784
https://www.grandviewresearch.com/industry-analysis/1-2-2-hydroxy-ethoxy-ethyl-piperazine-market
https://pubchem.ncbi.nlm.nih.gov/compound/2734638
https://pubchem.ncbi.nlm.nih.gov/compound/2734643
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13349821&Units=SI
https://www.chemeo.com/cid/30-786-6/1-2-2-Hydroxyethoxy-ethyl-piperazine.pdf
https://www.dcfinechemicals.com/files/sds/12/125970-sds.pdf
https://www.benchchem.com/product/b3383221?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchemlite.lcsb.uni.lu/e/compound/22011784
https://pubchemlite.lcsb.uni.lu/e/compound/22011784
https://buyat.ppg.com/EHSDocumentManagerPublic/documentSearchInnerFrame.aspx?SearchAllPublicFolders=False&FolderID1=123&CodeCondition=IsEqualTo&CodeValue=00338133&Form=57c70348f2d7b3740000&Language=en-US
https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-Methoxyethyl_piperazine
https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-Methoxyethyl_piperazine
https://www.grandviewresearch.com/industry-analysis/1-2-2-hydroxy-ethoxy-ethyl-piperazine-market-report
https://patents.google.com/patent/CN103254153A/en
https://patents.google.com/patent/CN103254153A/en
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13349821&Mask=200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3383221?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. 1-[2-(2-羟基乙氧基)乙基]哌嗪 95% | Sigma-Aldrich [sigmaaldrich.cn]

To cite this document: BenchChem. [An In-depth Technical Guide to Piperazine Derivatives
for Pharmaceutical Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3383221/docs#an-in-depth-technical-guide-to-
piperazine-derivatives-for-pharmaceutical-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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